Cas no 21298-54-4 (Pyridine, 4-(2-thienyl)-)

• Product Name: Pyridine, 4-(2-thienyl)-
• CAS No: 21298-54-4
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 1400288
• PubChem ID: 595245
• Update Time: 2025-04-20

Pyridine, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2-thienyl)-
• 4-(2-thienyl)Pyridine
• 4-thiophen-2-ylpyridine
• HS-4287
• DTXSID60344235
• SCHEMBL3604280
• 4-thiophen-2-yl-pyridine
• 21298-54-4
• DA-19792
• 2-(4-pyridyl)thiophene
• 4-(thiophen-2-yl)pyridine
• 4-(2-Thienyl)pyridine #
• AKOS004118942

• Inchi： 1S/C9H7NS/c1-2-9(11-7-1)8-3-5-10-6-4-8/h1-7H
• InChI Key： KHTGYJRTNNIIBM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 161.03001
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89